The homeostasis of calcium (Ca) and iron (Fe) is disturbed during menopause. The present study aimed to determine the effects of Ca-enriched pumpkin on Fe status in ovariectomized rats. A total of 48 female Wistar rats were divided into six groups. One group was fed a standard diet (C), while the other five groups were ovariectomized and fed a standard diet (OVX), a calcium lactate diet (CaL_OVX), calcium lactate-enriched pumpkin (PCaL_OVX), calcium lactate and alendronate (CaL_OVX_B), and calcium lactate-enriched pumpkin and alendronate (PCaL_OVX_B), respectively. The nutritional intervention lasted 12 weeks and rats were euthanized. Tissue samples were collected, and the iron content in the samples was assessed. A comparison of all groups showed a reduction in iron concentrations in femurs, liver, hair, spleen, and kidneys in the ovariectomized groups than in the control group. The PCaL_OVX_B group had a significantly higher blood hemoglobin concentration than the control group. Moreover, spleen and liver Fe concentrations were the highest in PCaL_OVX and PCaL_OVX_B rats among the treated groups and were comparable with the control group. These results indicate that ovariectomy decreases Fe status in rats. Calcium lactate-enriched pumpkin with and without alendronate can increase Fe concentration in liver and spleen in ovariectomized rats.

The objective of the current research was to identify and evaluate the possibility of production of pectinase, also known as pectin degrading enzymes, from indigenous bacterial strains. Qualitative screening of isolated bacterial strains showed that among 29 bacterial strains, 5 have maximum enzymatic activity. The highest pectinase producing strains were quantitatively analyzed for enzyme production. SH7 strain was found as highest pectinase producer (0.77 IU/mL) that was further analyzed to molecular level by amplification of 16s rRNA. It was found 100% similar with other reported strains of Bacillus thuringiensis. Medium optimization was performed to optimize fermentation conditions for maximum enzyme yield. An experimental design containing 12 experimental runs was designed by Plackett–Burman design (PBD). Maximum pectinase activity was obtained at 45°C after 24 h when the growth medium was supplemented with 2.5% nitrogen, 5.0% substrate, MgSO4 as metal ion, 1% inoculum size, and pH was adjusted to 6. Factorial regression analysis of the PBD design was performed and the overall design was also found significant in terms of R square value. In PBD, the most significant factors for production were temperature, pH, metal ion concentration, and nitrogen source. Central composite design (CCD) design consisting of 26 experimental runs was employed to optimize these four significant factors. The overall model summary showed maximum pectinase activity (19.2 IU/mL) at 37°C temperature, 0.08 NaCl, 1.7% nitrogen source, and pH 8.4. In CCD, NaCl, nitrogen source, and pH were also reported as significant factors by the Pareto chart, probability plots, and 3D interactions.

Austenitic stainless steels (SSs) are commonly used as in-core and surrounding structural materials in today’s industrial BWR and PWR systems. Such adaptable steels have also been the primary materials studied and used in several advanced nuclear reactor technologies, such as fast breeding and magnetic fusion reactors. In this study, some critical material properties, such as structural, physical, and radiation-shielding properties of REX-734 and 316L SS, were experimentally evaluated and compared to those of a number of other alloys. In addition to homogeneous element distribution, both alloys exhibit strong crystal orientation. The REX-734 alloy has a tensile strength of 1,259 MPa, whereas the 316L SS alloy has a tensile strength of 495 MPa. Moreover, nitrogen in the REX-734 alloy formed ultra-hard nitrides with Cr, Nb, and Si and precipitated into the structure and increased the strength. According to our findings, the mass attenuation coefficient values of the 316L SS sample were slightly higher than those of the REX-734 sample at all energies. It can be concluded that the REX-734 sample, with its exceptional strength qualities and excellent radiation attenuation capabilities, may be a viable nuclear power plant material for future investigations.

The present study investigated the toxic action of acrylamide (ACR) and the abrogative effect of aqueous propolis extract on ACR-induced toxicity in male albino rats. Forty adult male albino rats were randomly divided into four groups and administered the treatment doses orally by gavage. Control, treated with a physiological solution (5.0 ml/rat). ACR-treated group, treated with ACR 25 mg/kg. ACR + propolis, treated with 25 mg/kg ACR + 100 mg/kg propolis. Propolis-treated group, treated with 100 mg/kg. The treatment period was 28 days, the treatment doses were administered orally using a gavage stomach tube. The results showed that the presence of ACR increased (P < 0.001) the level of liver enzymes alanine aminotransferase (167.2 vs 90.15) and aspartate aminotransferase (120.66 vs 41.52) in the liver tissue serum and lipid peroxidation products (80.11 vs 39.3); also, it decreased (P < 0.001) the total capacity of antioxidants (113.4 vs 189.41) compared to the control group. The histological analysis of the kidney revealed alterations induced by ACR, including atrophy, necrosis, renal glomeruli atrophy, tubular necrosis, enlargement of the glomeruli, hemorrhage, and edema surrounding the blood vessels. Also, the results showed that the rats treated with propolis improved liver and kidney functions because of propolis’s efficiency against the harmful effects of ACR. Moreover, the histological examination of the liver tissue revealed negative changes, with focal necrosis in hepatocytes. Microscopic examination showed tubular necrosis within the seminiferous tubules, sloughing, and desquamation of sperm cells into the lumen. Also, an infiltration of protein substances between the tubules and degenerative vacuolar changes between sperm cells was observed. The renal, hepatic, and testicular tissues appeared almost similar to the control group, except for some minor changes. This study proved that feeding the rats with propolis reduced these pathological effects and restored the tissues to a normal state. It is concluded that using propolis with ACR significantly reduced the biochemical and histological damage caused by ACR, and recommends using propolis as a cytoprotective agent against pathological toxicity of ACR.

In this study, the X-ray shielding competence of the 15Bi2O3 + 75H3BO2 + 10Sm2O3, 15Bi2O3 + 75H3BO2 + 10Nd2O3, and 15Bi2O3 + 75H3BO2 + 10CeO2 glasses was investigated using the Phy-X/PSD simulation software and validated using the XCOM simulation software. The Sm3+-doped bismuth-borate glass gave the highest linear attenuation coefficients and effective atomic number, and the lowest half-value layer, tenth-value layer, and mean free path. Thus, it is the most effective radiation shielding material compared to the Nd3+- and Ce4+-doped bismuth-borate glasses. It was also observed that the Sm3+-doped bismuth-borate glass also has better radiation-shielding competence than various glass systems that have been recently investigated in the literature.

Inductively coupled plasma and microwave digestion are used in this article to analyze various food matrices. Different natural herbs are used in the recipes for the food items that the people of the Middle Eastern part of the world eat; they use these herbs as spices in different proportions. The study examines the potential effects on human health associated with consuming trace and toxic elements, such as Ni, Mn, Pb, Cd, Fe, Zn, Ca, Mg, K, and Na. The targeted spices include sumac, za’atar, black lemon, cumin seed, and kabsa powder; these were used in a variety of recipes for the food items the people of Saudi Arabia eat but not limited to fattier, kabsa, tabbouleh, humus, haysa Al tumreya, and other traditional foods. The herbs were collected from the Saudi Arabian market. For microwave digestion, Merck's ultra-pure nitric acid and 30% hydrogen peroxide were used. For elemental analysis, a highly sophisticated technique of inductively coupled plasma mass spectrometry was applied. The average potassium values in black lemon (Loomi), kabsa powder, cumin seed, za’atar, and sumac were 1,283, 1,248, 1,739, 500, and 500 mg/100 g, respectively. These spices help fulfill the human body’s daily requirements of elemental content.

The importance and aim of this experimental study is that raw artificial anterior cruciate ligament samples were produced with various 3-D braiding constructions with various technical yarns using the 3-D braiding method. Later, it is aimed to determine the chemical bond changes between raw samples with ethylene oxide (EtO) sterilization and bio-chemical finishing samples by applying padding process and EtO sterilization processes for all samples with 3-D braiding structures, due to the cross-linking of biocompatible chitosan (CHI) with biological cross-linker glutaraldehyde (GA). The importance of this experimental study is that it is the first experimental chemical analysis in this field in the world scientific study. Padding and EtO sterilization processes were applied on all samples and compared to various technical yarns with 3-D braiding structures thanks to biocompatible CHI. Chemical analysis was interpreted for all samples. It was determined that the applied temperature, concentration, pH, yarn types, characteristic bonds in the chemical structure of the technical yarns, applied bio-chemical finishing process and EtO sterilization had effect on the formation, shifting and breaking of chemical bonds. It was determined that the yarn number, braiding geometry, braiding angle (°) and braid construction had no effect on the formation or shifting of chemical bonds. New bonds were formed thanks to CHI and GA due to their extremely reactive between 5 and 5.5 pH. They reacted quickly with Schiff base bond in all samples. CHI was ionized in all samples. It was determined that new bonds were formed in UHMWPE, PPD-T and HT PET structures. The most common bond formations were HT PET > PPD-T > UHMWPE. The reasons for these chemical structure changes in all samples depended on their chemical structures, bond types, molecular weights, reactivities, ease and speed of diffusions, crystallinities of technical yarns and all chemicals used. In order to increase the formation of new chemical bonds the pH should be between 5 and 5.5. GA concentration should be a minimum of 25% or higher. The dissolution time of CHI should be minimum 3 h or more. The dissolution process temperature of CHI should be minimum of 70°C or higher. The absorption, adsorption and chelation properties of CHI on all samples will also be evident successfully as in this experimental chemical study.

Cytisus villosus Pourr. (C. villosus) is a medicinal plant belonging to the Fabaceae family, which grows in the Mediterranean area. It is used in traditional medicine against diseases related to inflammation. The objective of the present study was to identify the mineral and polyphenolic composition as well as to evaluate some biological properties including antioxidant, anti-inflammatory, and analgesic activities of C. villosus leaf aqueous extract. The chemical constituents were identified and quantified using ultra performance liquid chromatography-electrospray ionization tandem mass spectrometry (UPLC-ESI-MS/MS) methods. The antioxidant properties of C. villosus leaves were tested using reducing power (RP), 2,2-azino-bis-3-ethylbenzothiazoline-6-sulfonic acid (ABTS), and 2,2′-diphenyl-1-picrylhydrazyl (DPPH) assays. The anti-inflammatory potency was evaluated in vitro and in vivo using the albumin denaturation test and the carrageenan test, respectively. Furthermore, the analgesic effect was performed in vivo using tail flick, acetic acid-induced contortion, and plantar tests. Mineralogical analysis revealed that potassium and calcium were the most abundant minerals. The analysis and quantification of the phytochemical composition using UPLC-ESI-MS/MS showed that quinic acid (57.478 ± 1.72 mg/kg) was the major compound of the aqueous extract, followed by salicylic acid (17.38 ± 0.2 mg/kg), isoquercetin (16.895 ± 1.01 mg/kg), and gallic acid (15.914 ± 1.51 mg/kg). The extracts showed potent antioxidant activity for all tests used. The highest antioxidant activity was recorded for the DPPH, ABTS and RP methods, with an IC50 of 3.94 ± 0.09, 2.88 ± 0.07, and 1.94 ± 0.10 μg/mL, respectively. Additionally, using the most frequent analgesic assays, the aqueous extract at a dose of 500 mg/kg exhibited a potent analgesic activity. Notably, an interesting inhibition of albumin denaturation was recorded with an IC50 of 383.94 μg/mL, corroborating the in vivo test. Overall, the results presented here may represent a scientific basis for the traditional use of C. villosus in the treatment of inflammation-related diseases.

Bioactive compounds produced by fungal endophytes have potential benefits, such as low cost, rapid growth, facile genetic manipulation, and industrial scale-up with fewer negative effects. Millingtonia hortensis is a valuable medicinal plant found throughout South Asia. To the best of our knowledge, no reports are available for the screening of endophytic fungal taxol in this medicinal plant. Hence, seven previously reported endophytic fungi from Millingtonia hortensis L. were used in the present study. Of these, five were found to produce taxol. The agar well diffusion method was used to assess the antibacterial and antifungal activities of partially pure fungal taxol against human and fungal pathogens. Fungal taxol effectively inhibited all tested pathogens. Based on the significant antibacterial activity, the sorting of bacterial cells against the compounds (MID6 and MID9) was analyzed by flow cytometry. MID9 showed a moderate level of cell death compared to the control. The MTT assay was used to examine the cytotoxic effects of fungal taxol against the human liver cancer cell line HepG2. A significant decrease (0.05–0.5 μM) was observed in the cell viability and IC50 dosage was fixed as 0.25 μM after 24 h of treatment. Morphological changes were also observed. From these results, we conclude that this is the first description of the taxol-yielding potential of Cochliobolus hawaiiensis. In addition, fungal taxols exhibit potential antibacterial, antifungal, and anticancer effects. In the future, Cochliobolus hawaiiensis could be a new source of taxol, a revolutionary therapeutic drug.

Environmental, soil, and groundwater pollution from toxic heavy metals, as well as food safety are all global concerns nowadays. The effect of various processes viz. washing, soaking, and cooking of rice samples (ten rice varieties, 50 samples) on the concentration of essential elements and toxic heavy metals was determined using the inductively coupled plasma-mass spectrometry technique. The concentrations of As, Cd, Cu, and Ni were found to be below the maximum permissible levels. The range of mean concentrations of metals (mg/kg) was recorded as Al (15.495–8.151), Fe (10.358–7.499), Ni (0.399–0.176), Cu (4.518–2.615), Zn (28.635–12.880), As (0.152–0.042), Cd (0.233–0.038), Pb (0.713–0.417), Ti (2.157 > 0.521), Sn (1.406–0.016), and W (1.114–0.017) mg/kg. Pt and Ag metals were not found in all samples. Soaking rice for 2 h was one of the most successful techniques for lowering heavy metal concentrations, followed by overnight soaking, which aided in the elimination of Al, Cd, Pb, and Pb. Heavy metal exposure has a significant impact on human health. This study creates a promising view to use a simple and accurate detection method for minimizing the effect of different processing methods on the essential elements and heavy metal contents.